Emerging transition metal nitrides in solar energy conversion: design strategies and future perspectives for efficient photocatalysis
Catalysis Science & Technology Pub Date: 2023-10-25 DOI: 10.1039/D3CY01097J
Abstract
Transition metal nitrides have emerged as highly promising materials in the realm of solar energy conversion, owing to their exceptional physicochemical and optoelectronic properties. With applications as photocatalysts and co-catalysts across diverse domains such as photocatalytic water splitting, carbon dioxide reduction, organic synthesis, and pollutant treatment, transition metal nitrides have ignited extensive research interest in the development of efficient catalytic materials. This perspective offers a comprehensive analysis of the structure and properties of transition metal nitride materials, serving as a foundation for understanding their varied functionalities in photocatalysis. Furthermore, it presents a range of design strategies aimed at enhancing the efficiency and stability of transition metal nitride-based catalytic materials. Ultimately, this perspective expands on future directions for the design and exploration of transition metal nitride-based photocatalysts.
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